N-(3-Fluorophenyl)anthranilic acid
Overview
Description
N-(3-Fluorophenyl)anthranilic acid is a useful research compound. Its molecular formula is C13H10FNO2 and its molecular weight is 231.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Biological Activity and Synthesis of Fluoroquinolones
Fluoroquinolones, a class of antibacterial agents, are related to the broader chemical family that includes N-(3-Fluorophenyl)anthranilic acid. These compounds, based on nalidixic acid derivatives, were developed to synthesize more effective drugs against a broad spectrum of microbial pathogens, including Gram-positive, Gram-negative, mycobacterial organisms, and anaerobes. The significance of fluoroquinolones, such as ciprofloxacin hydrochloride, extends to their use in treating bacterial infections and as a bioterrorist defense against anthrax. This highlights the potential for this compound derivatives in developing new antibacterial agents with broad-spectrum efficacy (da Silva et al., 2003).
Tranilast and Its Therapeutic Applications
Tranilast, another derivative related to the anthranilic acid family, showcases the therapeutic versatility of this chemical structure. Initially recognized for its anti-allergic properties, Tranilast has expanded its application to treating a wide range of conditions, including fibrosis, proliferative disorders, cancer, cardiovascular issues, autoimmune diseases, ocular diseases, diabetes, and renal diseases. Its low adverse effect profile makes it a promising candidate for further therapeutic exploration, indicating the potential research avenues for this compound in managing various pathological states (Darakhshan & Pour, 2015).
Anticancer Potential of Anthranilic Acid Derivatives
The anticancer potential of anthranilic acid derivatives, such as Tranilast, has been a subject of increasing interest. These compounds have been shown to affect various tumor types, suggesting a possible mode of action in cancer therapy. The versatility of anthranilic acid derivatives in managing tumors provides a foundation for researching this compound as a potential anticancer agent (Rogosnitzky et al., 2012).
Mechanism of Action
Target of Action
The primary targets of N-(3-Fluorophenyl)anthranilic acid are L-amino-acid oxidase and D-amino-acid oxidase . These enzymes play a crucial role in the metabolism of amino acids in the human body .
Mode of Action
Anthranilic acid derivatives have been found to inhibit cell wall biosynthesis in bacteria . This suggests that this compound might interact with its targets, leading to changes in cell wall structure and function .
Biochemical Pathways
Anthranilic acid, a structural component of this compound, is known to be involved in the biosynthesis of tryptophan . It is synthesized from chorismic acid by the action of anthranilate synthase . In organisms capable of tryptophan synthesis, anthranilate is a precursor to the amino acid tryptophan .
Result of Action
Given its potential role in inhibiting cell wall biosynthesis, it could lead to structural changes in the cell wall, affecting the viability of the cells .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s stability could be affected by temperature, as suggested by its melting point of 158-163°C . Furthermore, the compound’s action could be influenced by pH, as anthranilic acid is known to be amphoteric .
Properties
IUPAC Name |
2-(3-fluoroanilino)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO2/c14-9-4-3-5-10(8-9)15-12-7-2-1-6-11(12)13(16)17/h1-8,15H,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYZIDPAMLUKNIR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)NC2=CC(=CC=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60968819 | |
Record name | 2-(3-Fluoroanilino)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60968819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
54-59-1 | |
Record name | 2-[(3-Fluorophenyl)amino]benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=54-59-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Anthranilic acid, N-(m-fluorophenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000054591 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-(3-Fluoroanilino)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60968819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 54-59-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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